Cas no 1805891-90-0 (4-(Difluoromethoxy)-2-ethylphenylpropanal)

• Product Name: 4-(Difluoromethoxy)-2-ethylphenylpropanal
• CAS No: 1805891-90-0
• MF: C₁₂H₁₄F₂O₂
• MW: 228.235170841217
• CID: 4794428
• Update Time: 2023-08-17

4-(Difluoromethoxy)-2-ethylphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethoxy)-2-ethylphenylpropanal

• Inchi： 1S/C12H14F2O2/c1-3-9-6-10(16-12(13)14)4-5-11(9)8(2)7-15/h4-8,12H,3H2,1-2H3
• InChI Key： UHLXMHJTOWAXLY-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=C(C=1)CC)C(C=O)C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 221
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3